Cas no 104340-41-2 (Benzenamine,2-[[(6-methoxy-1H-benzimidazol-2-yl)sulfinyl]methyl]-N,N-dimethyl-)

• Product Name: Benzenamine,2-[[(6-methoxy-1H-benzimidazol-2-yl)sulfinyl]methyl]-N,N-dimethyl-
• CAS No: 104340-41-2
• MF: C₁₇H₁₉N₃O₂S
• MW: 329.416662454605
• CID: 219331
• PubChem ID: 4445
• Update Time: 2025-04-19

Benzenamine,2-[[(6-methoxy-1H-benzimidazol-2-yl)sulfinyl]methyl]-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-[[(6-methoxy-1H-benzimidazol-2-yl)sulfinyl]methyl]-N,N-dimethyl-
• NC-1300-B
• 2-{[(6-methoxy-1H-benzimidazol-2-yl)sulfinyl]methyl}-N,N-dimethylaniline
• Benzenamine, 2-(((5-methoxy-1H-benzimidazol-2-yl)sulfinyl)methyl)-N,N-dimethyl-
• NC 1300 B
• 2-(2-DIMETHYLAMINOBENZYLSULFINYL)-5-METHOXYBENZIMIDAZOLE
• 2-[(6-methoxy-1H-benzimidazol-2-yl)sulfinylmethyl]-N,N-dimethylaniline
• 104340-41-2
• NC-1300B
• 2-[(6-Methoxy-1H-benzimidazole-2-sulfinyl)methyl]-N,N-dimethylaniline
• 2-((5-methoxy-1H-benzo[d]imidazol-2-ylsulfinyl)methyl)-N,N-dimethylaniline
• SCHEMBL9395894
• NC 1300B
• DTXSID30908929
• SCHEMBL6480755

• Inchi： 1S/C17H19N3O2S/c1-20(2)16-7-5-4-6-12(16)11-23(21)17-18-14-9-8-13(22-3)10-15(14)19-17/h4-10H,11H2,1-3H3,(H,18,19)
• InChI Key： XEACPNJGCWYTPJ-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC(=CC=2N1)OC)(CC1C=CC=CC=1N(C)C)=O

Computed Properties

• Exact Mass: 329.12000
• Monoisotopic Mass: 329.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• PSA: 77.43000
• LogP: 3.81100